360-89-4(2-Butene,1,1,1,2,3,4,4,4-octafluoro-),UN2422

2-Butene,1,1,1,2,3,4,4,4-octafluoro- Properties

Names and Identifiers

- 2-Butene,1,1,1,2,3,4,4,4-octafluoro-
- Octafluoro-2-butene
- 1,1,1,2,3,4,4,4-octafluorobut-2-ene
- 2-Butene, octafluoro-
- FC-1318
- NA 2422
- Octafluorobut-2-ene
- Octafluorobutene-2
- Perfluoro-1-methylpropene
- Perfluoro-2-butene
- Perfluorobut-2-ene
- Perfluorobutene-2
- R 1318my
- UN 2422
- UNII-W810DTF5LG
- trans-octafluoro-2-butene
- Q27283143
- Octafluorobut-2-ene or Refrigerant gas R 1318 [UN2422] [Nonflammable gas]
- TRANS-PERFLUORO-2-BUTENE
- Perfluoro-2-butene, (E)-
- 360-89-4
- 4-01-00-00783 (Beilstein Handbook Reference)
- EINECS 206-640-9
- MFCD00063678
- LRD1744MZQ
- EINECS 216-168-5
- UN2422
- W810DTF5LG
- (E)-1,1,1,2,3,4,4,4-Octafluorobut-2-ene
- (E)-1,1,1,2,3,4,4,4-octafluoro-2-butene
- BRN 1783460
- UNII-LRD1744MZQ
- 1,1,1,2,3,4,4,4-Octafluoro-2-butene #
- (E)-1,1,1,2,3,4,4,4-octakis(fluoranyl)but-2-ene
- A823120
- (E)-Perfluoro-2-butene
- DTXSID20880149
- 1516-64-9
- FC 1318
- AKOS025310009
- (E)-2-C4F8
- (E)-perfluorobut-2-ene
- NS00081316
- Octafluorobut-2-ene or Refrigerant gas R 1318
- 2-Butene, 1,1,1,2,3,4,4,4-octafluoro-, (E)-
- 2-Butene, 1,1,1,2,3,4,4,4-octafluoro-, (2E)-
- AKOS015852630
- 2-Butene, 1,1,1,2,3,4,4,4-octafluoro-
- +Expand
- InChIKey： WSJULBMCKQTTIG-UHFFFAOYSA-N
- Inchi： InChI=1S/C4F8/c5-1(3(7,8)9)2(6)4(10,11)12
- SMILES： FC(=C(C(F)(F)F)F)C(F)(F)F

Computed Properties

Exact Mass: 199.9872
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 0
Monoisotopic Mass: 199.987
Heavy Atom Count: 12
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.5
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

PSA: 0
Refractive Index: 1.2480 (estimate)
Boiling Point: 9-28 ºC
Melting Point: -129 ºC
Flash Point: -32.9±10.2 ºC,
Solubility: Almost insoluble (0.06 g/l) (25 º C),
Density: 1.5297 g/cm3 (0 ºC)

2-Butene,1,1,1,2,3,4,4,4-octafluoro- Synthesis

Synthetic Circuit 1

75-46-7

360-89-4

116-14-3

116-15-4

76-19-7

354-33-6

692-50-2

690-27-7

115-25-3

355-25-9

357-26-6

382-21-8

382-24-1

376-77-2

Reaction Conditions

1.14-40 s, 700-900°C

Reference

: Studies on oligomerization and kinetic of pyrolyzing trifluoromethane to tetrafluoroethylene and hexafluoropropylene

By Wang, Gang et al, Journal of Analytical and Applied Pyrolysis, 2015, 116, 27-33

2-Butene,1,1,1,2,3,4,4,4-octafluoro- Preparation Products

2-Butene,1,1,1,2,3,4,4,4-octafluoro- Related Literature

1. Fluorocarbon derivatives of nitrogen. Part 8. Reactions between heteroaromatic N-imines (N-iminopyridinium and N-iminoquinolinium ylide) and perfluoropropene, 2H-pentafluoropropene, perfluorobut-2-ene, perfluoro-(2-methylpent-2-ene), perfluorobut-2-yne, and perfluoropyridine: synthesis of fluorinated 3-azaindolizines (pyrazolo[1,5-a]pyridines)

Ronald E. Banks,Stephen M. Hitchen J. Chem. Soc. Perkin Trans. 1 1982 1593
2. Metal carbonyl chemistry. Part XXVI. Preparation, spectroscopic properties, and mode of decomposition of some halogenoethylene complexes of tetracarbonyliron, and the reaction of nonacarbonyldi-iron with lodotrifluoroethylene

Roy Fields,Graham L. Godwin,Robert N. Haszeldine J. Chem. Soc. Dalton Trans. 1975 1867
3. 13. Addition of free radicals to unsaturated systems. Part XII. Free-radical and electrophilic attack on fluoro-olefins

R. N. Haszeldine,J. E. Osborne J. Chem. Soc. 1956 61
4. Recycling and the end of life assessment of fluoropolymers: recent developments, challenges and future trends

Bruno Améduri,Hisao Hori Chem. Soc. Rev. 2023 52 4208
5. Styrene oligomerization as a molecular probe reaction for Br?nsted acidity at the nanoscale

Luis R. Aramburo,Sue Wirick,Piter S. Miedema,Inge L. C. Buurmans,Frank M. F. de Groot,Bert M. Weckhuysen Phys. Chem. Chem. Phys. 2012 14 6967
6. Reactions involving fluoride ion. Part 23. Thermolytic defluorination of perfluoroalkenes in the synthesis of fluorinated dienes and cyclobutenes

Richard D. Chambers,Andrew A. Lindley,Harold C. Fielding,John S. Moilliet,Graham Whittaker J. Chem. Soc. Perkin Trans. 1 1981 1064
7. Perfluoroolefin complexes versus perfluorometallacycles and perfluorocarbene complexes in cyclopentadienylcobalt chemistry

Limei Wen,Guoliang Li,Yaoming Xie,R. Bruce King,Henry F. Schaefer Phys. Chem. Chem. Phys. 2020 22 7616
8. Photochemistry of 1,3-dichloro-tetrafluoroacetone. Part 3.—Quenching of the excited states

Peter A. Hackett,David Phillips J. Chem. Soc. Faraday Trans. 1 1972 68 335
9. Carbonyl, phosphine, and arsine complexes of cobalt, palladium, and platinum derived from perfluorobut-2-ene

D. M. Roundhill,G. Wilkinson J. Chem. Soc. A 1968 506
10. Alternative modes of bonding of C4F8 units in mononuclear and binuclear iron carbonyl complexes

Liping Huang,Jing Li,Guoliang Li,Yaoming Xie,R. Bruce King,Henry F. Schaefer New J. Chem. 2019 43 6932

Cas no 360-89-4 (2-Butene,1,1,1,2,3,4,4,4-octafluoro-)

2-Butene,1,1,1,2,3,4,4,4-octafluoro- Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Butene,1,1,1,2,3,4,4,4-octafluoro- Synthesis

Synthetic Circuit 1

2-Butene,1,1,1,2,3,4,4,4-octafluoro- Preparation Products

2-Butene,1,1,1,2,3,4,4,4-octafluoro- Related Literature

360-89-4 (2-Butene,1,1,1,2,3,4,4,4-octafluoro-) Related Products